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Compound of Interest

Compound Name: Demexiptiline
CAS No.: 24701-51-7

Cat. No.: B1212155

Get Quote

Abstract & Scope

Demexiptiline (CAS: 24701-51-7) is a tricyclic antidepressant (TCA) primarily acting as a
norepinephrine reuptake inhibitor.[1][2] In in vitro research, it is utilized to study monoamine
transporter kinetics, neuropharmacology, and potential off-target cytotoxic effects.

This guide provides a rigorous, standardized protocol for preparing, storing, and diluting
Demexiptiline stock solutions. It addresses the critical physicochemical constraints of the
compound—specifically its lipophilicity and limited aqueous solubility—to ensure experimental
reproducibility.

Physicochemical Profile

Understanding the chemical nature of Demexiptiline is a prerequisite for accurate solution
preparation.
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Property Details

) 5H-Dibenzo[a,d]cyclohepten-5-one O-[2-
Chemical Name . _
(methylamino)ethyl]oxime

CAS Number 24701-51-7 (Free Base)

Molecular Formula

Molecular Weight 278.35 g/mol (Free Base)*
Solubility (DMSO) ~30 mg/mL (High)
Solubility (Ethanol) ~15 mg/mL (Moderate)

N < 0.1 mg/mL (Poor; requires pH adjustment or
Solubility (Water) en)
carrier

pKa ~9.5 (Basic amine)

> Critical Note: Demexiptiline is frequently supplied as a Hydrochloride (HCI) salt. The MW of
the HCI salt is approximately 314.81 g/mol . Always verify the specific Molecular Weight on
your product vial label or Certificate of Analysis (CoA) before calculating mass.

Solvent Selection & Solubility Strategy

For in vitro biological assays, DMSO (Dimethyl Sulfoxide) is the preferred solvent for primary
stock solutions due to its high solubilizing power and miscibility with aqueous buffers. Ethanol is
a secondary alternative but is more volatile, leading to potential concentration shifts over time.

Decision Matrix: Solvent Choice
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Start: Select Solvent

What is the downstream assay?

N

Enzymatic/Receptor Binding Live Cell Culture

N

Is the target sensitive to DMSO?

No (< 0.1% final v/v) \Yes (Rare)

Use DMSO (Recommended) Use Ethanol
Stock: 10-50 mM Stock: 5-10 mM

Click to download full resolution via product page

Figure 1: Decision tree for selecting the appropriate solvent based on assay constraints.

Protocol: Primary Stock Solution Preparation (10
mM)

This protocol describes the preparation of a 10 mM stock solution in DMSO.
Materials Required[2][4][5][6][71[8][9]
o Demexiptiline powder (store desiccated at 4°C or -20°C).[2]

¢ Anhydrous DMSO (Sigma-Aldrich or equivalent, cell-culture grade).
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Vortex mixer.

Amber glass vials (to protect from light).

Step-by-Step Procedure

Equilibration: Allow the vial of Demexiptiline powder to warm to room temperature (RT)
before opening. This prevents condensation of atmospheric moisture, which can degrade the
compound.

Weighing: Accurately weigh a specific amount of powder (e.g., 5 mg).

o Note: If the amount is very small (< 2 mg), it is safer to dissolve the entire contents of the
commercial vial by adding solvent directly, rather than attempting to weigh it out.

Calculation: Use the formula below to determine the volume of DMSO required.
Example Calculation (for Free Base, MW 278.35):

o Target Concentration: 10 mM (0.01 M)

o Mass Weighed: 5.0 mg

Dissolution: Add the calculated volume of DMSO to the vial. Vortex vigorously for 30-60
seconds.

o Visual Check: The solution should be completely clear and colorless. If particles persist,
sonicate in a water bath at RT for 5 minutes.

Aliquoting: Dispense the stock solution into small aliquots (e.g., 50-100 uL) in amber
microtubes to avoid repeated freeze-thaw cycles.

Storage: Store aliquots at -20°C (stable for >6 months) or -80°C (stable for >1 year).

Protocol: Serial Dilution for Assays

Direct dilution from 10 mM stock to a working concentration (e.g., 10 nM) in aqueous buffer can

cause precipitation. An intermediate dilution step is required.
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Dilution Workflow

1:100 Dilution 1:100 Dilution
Primary Stock (1% DMSO0) > Intermediate (0.01% DMSO) Working Solution
10 mM (DMSO) 100 pM (Media/Buffer) 1 uM (Assay Well)

Click to download full resolution via product page

Figure 2: Two-step dilution strategy to minimize DMSO shock and precipitation risk.

Procedure

e Thaw: Thaw a 10 mM stock aliquot at RT. Vortex briefly.
e Intermediate Solution (100 pM):
o Add 10 pL of 10 mM Stock to 990 pL of culture medium (or assay buffer).
o Result: 100 uM Demexiptiline in 1% DMSO.
o Note: Vortex immediately upon addition to prevent local precipitation.
e Working Solution (1 pM):
o Add 10 pL of the Intermediate Solution to 990 pL of culture medium.
o Result: 1 uM Demexiptiline in 0.01% DMSO.

o Validation: 0.01% DMSO is generally non-toxic to most cell lines.

Quality Control & Troubleshooting
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Observation Probable Cause Corrective Action

o Warm to 37°C for 5 mins and
o ] Low temperature solubility limit ] )
Precipitate upon thawing vortex. If solids persist,
reached. ]
discard.

Use an intermediate dilution
o ] "Crash-out" due to high step. Ensure final
Precipitate in agueous buffer ) o ) )
concentration or shock dilution.  concentration < 100 uM in

aqueous.

. ) o Discard. Ensure storage in
Yellowing of solution Oxidation. _ _ _
amber vials and tight sealing.

Safety & Handling (MSDS Highlights)

o Toxicity: Demexiptiline is a bioactive TCA. Handle as a hazardous chemical.[3]
o PPE: Wear nitrile gloves, safety goggles, and a lab coat.

 DMSO Permeability: DMSO penetrates skin and carries dissolved compounds with it.[4]
Never touch DMSO solutions containing drugs with bare skin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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